Cas no 1955514-45-0 (4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1955514-45-0
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• MDL: MFCD29034015
• CID: 5221442
• PubChem ID: 53398342
• Update Time: 2025-10-29

4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (+/-)-trans-4-(3-Methoxy-phenyl)-pyrrolidine-3-carboxylic acid-HCl
• 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride
• ( inverted exclamation markA)-trans-4-(3-Methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD29034015
• Inchi： 1S/C12H15NO3.ClH/c1-16-9-4-2-3-8(5-9)10-6-13-7-11(10)12(14)15;/h2-5,10-11,13H,6-7H2,1H3,(H,14,15);1H
• InChI Key： WZTOARBQRXVWBQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CNCC1C1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride

Introduction to 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955514-45-0)

4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, with the CAS number 1955514-45-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrrolidine ring and a 3-methoxyphenyl substituent makes it a versatile scaffold for designing molecules with specific biological activities.

The pyrrolidine moiety is a six-membered heterocyclic compound containing one nitrogen atom. It is widely recognized for its role in medicinal chemistry due to its ability to mimic natural amino acid structures, which can enhance the binding affinity and selectivity of drug candidates. In contrast, the 3-methoxyphenyl group introduces a hydrophobic region that can interact favorably with lipid membranes and other hydrophobic pockets in biological targets. This combination of structural features makes 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride an attractive candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders. The< strong>pyrrolidine scaffold has been extensively studied for its potential in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The< strong>3-methoxyphenyl substituent further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability. These properties make it a promising candidate for further exploration in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

The hydrochloride salt form of 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid enhances the compound's solubility in water, which is crucial for formulation development and bioavailability studies. This improved solubility can lead to more efficient drug delivery systems and better patient compliance. Additionally, the hydrochloride form provides stability under various storage conditions, making it easier to handle and transport in research and clinical settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Using molecular docking simulations, scientists have identified that 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride can interact with various proteins involved in neurological pathways. These interactions suggest that the compound may have multiple mechanisms of action, potentially increasing its therapeutic efficacy.

The synthesis of 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methods not only ensure the quality of the final product but also provide valuable insights into optimizing the production process for large-scale applications.

In conclusion, 4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955514-45-0) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a< strong>pyrrolidine core and a< strong>3-methoxyphenyl substituent makes it an attractive scaffold for developing novel therapeutic agents. The improved solubility offered by the hydrochloride salt form enhances its feasibility for clinical applications. With ongoing research into its pharmacological properties and synthetic pathways, this compound is poised to play a crucial role in addressing various neurological disorders.